Pyridine, 1-acetyl-4-tert-butyl-2,3,6-tris(tert-butylthio)-1,2,3,6-tetrahydro-

• CAS RN: 18794-25-7
• Molecular Formula: C23H43NOS3
• Molecular Weight: 445.8 g/mol
• IUPAC Name: 1-[4-tert-butyl-2,3,6-tris(tert-butylsulfanyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone
• InChI: InChI=1S/C23H43NOS3/c1-15(25)24-17(26-21(5,6)7)14-16(20(2,3)4)18(27-22(8,9)10)19(24)28-23(11,12)13/h14,17-19H,1-13H3
• InChI Key: ZBWZKEOLLOJBAI-UHFFFAOYSA-N
• SMILES: CC(=O)N1C(C=C(C(C1SC(C)(C)C)SC(C)(C)C)C(C)(C)C)SC(C)(C)C

Description

Pyridine, 1-acetyl-4-tert-butyl-2,3,6-tris(tert-butylthio)-1,2,3,6-tetrahydro- is a chemical compound that belongs to the pyridine family. It has been extensively studied for its potential applications in scientific research.

Mechanism Of Action

The mechanism of action of pyridine, 1-acetyl-4-tert-butyl-2,3,6-tris(tert-butylthio)-1,2,3,6-tetrahydro- is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in inflammation and cancer progression.

Biochemical And Physiological Effects

Pyridine, 1-acetyl-4-tert-butyl-2,3,6-tris(tert-butylthio)-1,2,3,6-tetrahydro- has been found to exhibit biochemical and physiological effects. It has been shown to reduce inflammation and inhibit the growth of cancer cells. It has also been found to exhibit antimicrobial activity against certain bacterial strains.

Advantages And Limitations For Lab Experiments

Pyridine, 1-acetyl-4-tert-butyl-2,3,6-tris(tert-butylthio)-1,2,3,6-tetrahydro- has several advantages for lab experiments. It is relatively easy to synthesize and has been found to exhibit potent biological activity. However, its use may be limited by its toxicity and potential side effects.

Future Directions

There are several future directions for the study of pyridine, 1-acetyl-4-tert-butyl-2,3,6-tris(tert-butylthio)-1,2,3,6-tetrahydro-. One potential direction is the development of new synthetic methods to improve the yield and purity of the compound. Another direction is the study of its potential use as a ligand in catalytic reactions. Further research is also needed to fully understand the mechanism of action of the compound and its potential applications in the treatment of inflammation, cancer, and microbial infections.
In conclusion, pyridine, 1-acetyl-4-tert-butyl-2,3,6-tris(tert-butylthio)-1,2,3,6-tetrahydro- is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, anticancer, and antimicrobial properties. Its use may be limited by its toxicity and potential side effects. Further research is needed to fully understand its mechanism of action and potential applications in the treatment of various diseases.

Synthesis Methods

Pyridine, 1-acetyl-4-tert-butyl-2,3,6-tris(tert-butylthio)-1,2,3,6-tetrahydro- can be synthesized through a multi-step process. The first step involves the reaction of tert-butylthiol with 2-bromo-1-acetylpyridine to form 1-acetyl-2-bromo-4-tert-butylpyridine. This intermediate is then reacted with 1,3-butadiene to form 1-acetyl-4-tert-butyl-2,3-dihydropyridine. Finally, the dihydropyridine is treated with sulfur to yield pyridine, 1-acetyl-4-tert-butyl-2,3,6-tris(tert-butylthio)-1,2,3,6-tetrahydro-.

Scientific Research Applications

Pyridine, 1-acetyl-4-tert-butyl-2,3,6-tris(tert-butylthio)-1,2,3,6-tetrahydro- has been studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, anticancer, and antimicrobial properties. It has also been studied for its potential use as a ligand in catalytic reactions.